Cas no 41876-75-9 ((Ne)-N-(Dimethylaminomethylene)benzamide)

• Product Name: (Ne)-N-(Dimethylaminomethylene)benzamide
• CAS No: 41876-75-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1073491
• PubChem ID: 4309686
• Update Time: 2025-10-29

(Ne)-N-(Dimethylaminomethylene)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-Dimethylaminomethylidene]benzamide
• N-[(1E)-(DIMETHYLAMINO)METHYLENE]BENZAMIDE
• N-(dimethylaminomethylidene)benzamide
• DKWUEAZDXGFDFD-DHZHZOJOSA-N
• CS-10330
• SCHEMBL8514348
• AKOS006273894
• N-[(E)-(Dimethylamino)methylidene]benzamide
• DTXSID10401802
• DB-231015
• N-[(1E)-(dimethylamino)methylidene]benzamide
• N-[(Dimethylamino)methylene]benzamide
• 41876-75-9
• SCHEMBL1289020
• N-(1-Dimethylaminomethylidene)benzamide
• N-[(dimethylamino)methylidene]benzamide
• N-((Dimethylamino)methylene)benzamide
• SCHEMBL1289017
• DKWUEAZDXGFDFD-UHFFFAOYSA-N
• MFCD00187256
• (E)-N-((dimethylamino)methylene)benzamide
• (Ne)-N-(Dimethylaminomethylene)benzamide

• Inchi： 1S/C10H12N2O/c1-12(2)8-11-10(13)9-6-4-3-5-7-9/h3-8H,1-2H3/b11-8+
• InChI Key： DKWUEAZDXGFDFD-DHZHZOJOSA-N
• SMILES： O=C(C1C=CC=CC=1)/N=C/N(C)C

Computed Properties

• Exact Mass: 176.09500
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67000
• LogP: 1.41670

(Ne)-N-(Dimethylaminomethylene)benzamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on (Ne)-N-(Dimethylaminomethylene)benzamide

Recent Advances in the Study of (Ne)-N-(Dimethylaminomethylene)benzamide (CAS: 41876-75-9)

In recent years, (Ne)-N-(Dimethylaminomethylene)benzamide (CAS: 41876-75-9) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its dimethylaminomethylene and benzamide functional groups, has been the subject of numerous studies aimed at exploring its biological activity, synthetic pathways, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in the study of (Ne)-N-(Dimethylaminomethylene)benzamide is its role as a versatile intermediate in organic synthesis. Recent studies have demonstrated its utility in the construction of complex heterocyclic frameworks, which are often found in bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound as a precursor in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapy. The study emphasized the compound's ability to undergo selective functionalization, enabling the development of structurally diverse analogs with improved pharmacological profiles.

Another significant advancement in the research of (Ne)-N-(Dimethylaminomethylene)benzamide is its exploration as a potential antimicrobial agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters investigated the compound's efficacy against a panel of multidrug-resistant bacterial strains. The results indicated moderate to strong inhibitory activity, particularly against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics. Further mechanistic studies revealed that the compound interferes with bacterial cell wall synthesis, a finding that could pave the way for novel therapeutic strategies against antibiotic-resistant pathogens.

In addition to its antimicrobial properties, (Ne)-N-(Dimethylaminomethylene)benzamide has also been studied for its anti-inflammatory and neuroprotective effects. A 2023 preprint article on bioRxiv described the compound's ability to modulate key inflammatory pathways in vitro, reducing the production of pro-inflammatory cytokines in activated macrophages. These findings were corroborated by in vivo experiments, where the compound exhibited significant anti-inflammatory activity in a murine model of acute inflammation. The study also highlighted the compound's favorable safety profile, with no observed toxicity at therapeutic doses.

The pharmacological potential of (Ne)-N-(Dimethylaminomethylene)benzamide extends to its application in neurodegenerative diseases. A recent study published in ACS Chemical Neuroscience explored the compound's neuroprotective effects in models of Parkinson's disease. The researchers found that the compound attenuated oxidative stress and mitochondrial dysfunction in dopaminergic neurons, suggesting a possible mechanism for its neuroprotective action. These findings have sparked interest in further investigating the compound's potential as a therapeutic agent for neurodegenerative disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (Ne)-N-(Dimethylaminomethylene)benzamide. A 2023 patent application disclosed a novel, high-yield synthetic route that employs green chemistry principles, reducing the use of hazardous reagents and improving overall efficiency. This development is particularly significant for scaling up production, as it addresses previous challenges related to yield and purity. The patent also highlighted the compound's stability under various storage conditions, making it a viable candidate for industrial-scale applications.

In conclusion, the latest research on (Ne)-N-(Dimethylaminomethylene)benzamide (CAS: 41876-75-9) underscores its multifaceted potential in chemical biology and pharmaceutical sciences. Its applications span from being a valuable synthetic intermediate to a promising therapeutic agent with antimicrobial, anti-inflammatory, and neuroprotective properties. As research continues to unravel the compound's mechanisms of action and optimize its synthetic pathways, it is poised to play an increasingly important role in drug discovery and development. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications, ultimately harnessing the full potential of this intriguing compound.